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Compound of Interest

Compound Name: 6-Hydroxymelatonin glucuronide

CAS No.: 94840-69-4

Cat. No.: B1230386

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 6-Hydroxymelatonin glucuronide. In the absence

of a specific Safety Data Sheet (SDS) for this compound, this document institutes a

conservative approach, basing its recommendations on the known hazards of the parent

compound, 6-Hydroxymelatonin, and established principles of laboratory safety.

Hazard Assessment and Primary Safety Concerns
While glucuronidation is a metabolic process that generally detoxifies and increases the water

solubility of compounds, the specific toxicological properties of 6-Hydroxymelatonin
glucuronide are not well-documented.[1] The parent compound, 6-Hydroxymelatonin, is

classified as harmful if swallowed and is suspected of causing cancer.[2][3] Therefore, as a

precautionary measure, 6-Hydroxymelatonin glucuronide should be handled as a potentially

hazardous substance.

Key assumptions for safe handling:

Potential for oral toxicity.
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Suspected carcinogenic properties.

Possible skin and eye irritant upon direct contact with the solid or concentrated solutions.

All laboratory activities involving this compound must be governed by a comprehensive

Chemical Hygiene Plan (CHP) as mandated by the Occupational Safety and Health

Administration (OSHA).[4][5] This plan should be readily accessible to all personnel.

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate PPE is mandatory to minimize exposure.[6][7] The selection of PPE

should be based on a risk assessment of the specific procedures being performed.[5]

Procedure Required PPE Rationale

Handling Solid Compound

(Weighing, Aliquoting)

- Disposable Nitrile Gloves-

Safety Goggles with Side

Shields- Lab Coat- N95

Respirator (or higher)

- Nitrile gloves provide good

resistance to a variety of

chemicals.[8]- Safety goggles

protect against airborne

particles.- A lab coat prevents

contamination of personal

clothing.[8]- A respirator is

recommended due to the

unknown inhalation toxicity

and the carcinogenicity

concerns of the parent

compound.

Preparing and Handling

Solutions

- Disposable Nitrile Gloves-

Safety Goggles with Side

Shields- Lab Coat

- Protects against splashes

and direct skin contact.[9]

General Laboratory Operations
- Lab Coat- Safety Glasses-

Closed-toe Shoes

- Standard laboratory practice

to protect against incidental

exposures.[10]
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Operational Plans: From Receipt to Disposal
A structured workflow is critical to ensure safety and minimize contamination.

Workflow for Handling 6-Hydroxymelatonin Glucuronide

Receiving and Storage Handling and Preparation Use and Disposal

Receiving Store in a cool, dry, well-ventilated area away from incompatible materials Weigh solid in a chemical fume hood or ventilated enclosure Prepare solutions in a chemical fume hood Conduct experiment Collect all waste in designated, labeled hazardous waste containers Dispose of waste through the institution's hazardous waste program

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Guide to the Safe Handling of 6-
Hydroxymelatonin Glucuronide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230386/docs#comprehensive-guide-to-the-safe-
handling-of-6-hydroxymelatonin-glucuronide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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